Cas no 56542-09-7 (Phosphinic acid, ethenylethyl-, methyl ester)

• Product Name: Phosphinic acid, ethenylethyl-, methyl ester
• CAS No: 56542-09-7
• MF: C₅H₁₁O₂P
• MW: 134.113402605057
• CID: 348552
• PubChem ID: 71444653
• Update Time: 2025-04-19

Phosphinic acid, ethenylethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, ethenylethyl-, methyl ester
• 1-[ethenyl(methoxy)phosphoryl]ethane
• 56542-09-7
• Methyl ethenyl(ethyl)phosphinate
• DTXSID80853415
• SCHEMBL778864

• Inchi： 1S/C5H11O2P/c1-4-8(6,5-2)7-3/h4H,1,5H2,2-3H3
• InChI Key： HOWJBFZFFAOREF-UHFFFAOYSA-N
• SMILES： P(C=C)(CC)(=O)OC

Computed Properties

• Exact Mass: 134.04973
• Monoisotopic Mass: 134.04966659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.07430